[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol

• IUPAC Name: [1-[(5-ethylfuran-2-yl)methyl]-4-(2-phenoxyethyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C21H29NO3/c1-2-18-8-9-20(25-18)16-22-13-10-21(17-23,11-14-22)12-15-24-19-6-4-3-5-7-19/h3-9,23H,2,10-17H2,1H3
• InChI Key: PMTYSULUHUXQOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCC(CC2)(CCOC3=CC=CC=C3)CO
• Molecular Formula: C21H29NO3
• Molecular Weight: 343.5 g/mol

Description

[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol, also known as FPEPM, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors, which are involved in mood regulation and addiction. It has also been shown to have an effect on the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can have an effect on mood regulation and addiction. [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has also been shown to have neuroprotective effects, which may be useful in treating Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol in lab experiments is that it has been well-studied and its mechanism of action is well-understood. This makes it a useful tool for studying the dopamine and serotonin systems in the brain. One limitation of using [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol in lab experiments is that it may not accurately reflect the effects of other compounds on the dopamine and serotonin systems, as its mechanism of action is specific to these receptors.

Future Directions

There are a number of future directions for research on [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol. One area of research could be to further investigate its potential use in treating Parkinson's disease. Another area of research could be to study its effects on other neurotransmitter systems in the brain. Additionally, research could be done to develop more selective compounds that target specific receptors in the dopamine and serotonin systems.

Synthesis Methods

[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol can be synthesized using a multi-step process involving the reaction of various chemicals. The synthesis method involves the reaction of 5-ethyl-2-furaldehyde with 2-bromoethyl phenyl ether to form 5-ethyl-2-furylmethyl-2-phenoxyethyl ether. This intermediate is then reacted with piperidine and formaldehyde to form [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol.

Scientific Research Applications

[1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an effect on the dopamine and serotonin systems in the brain, which are involved in mood regulation and addiction. [1-[(5-ethyl-2-furyl)methyl]-4-(2-phenoxyethyl)-4-piperidinyl]methanol has also been studied for its potential use in treating Parkinson's disease, as it has been shown to have neuroprotective effects.